Cas no 91599-23-4 (1,10-dimethoxy-6-methyl-5,6-dihydro-4H-dibenzo[de,g]quinoline-2,9-diol)

1,10-Dimethoxy-6-methyl-5,6-dihydro-4H-dibenzo[de,g]quinoline-2,9-diol is a structurally complex heterocyclic compound featuring a fused dibenzoquinoline core with methoxy and hydroxyl substituents. Its polycyclic framework and functional group arrangement make it a valuable intermediate in organic synthesis, particularly for the development of pharmacologically active molecules. The presence of both electron-donating (methoxy) and electron-withdrawing (hydroxyl) groups enhances its reactivity in selective transformations, such as electrophilic substitution or oxidative coupling. The methyl group at the 6-position contributes to steric modulation, influencing regioselectivity in further derivatization. This compound is of interest in medicinal chemistry due to its potential as a scaffold for bioactive analogs, particularly in alkaloid-inspired drug discovery.
1,10-dimethoxy-6-methyl-5,6-dihydro-4H-dibenzo[de,g]quinoline-2,9-diol structure
91599-23-4 structure
Product Name:1,10-dimethoxy-6-methyl-5,6-dihydro-4H-dibenzo[de,g]quinoline-2,9-diol
CAS No:91599-23-4
MF:C19H19NO4
MW:325.358465433121
CID:1964994
PubChem ID:185115
Update Time:2025-06-13

1,10-dimethoxy-6-methyl-5,6-dihydro-4H-dibenzo[de,g]quinoline-2,9-diol Chemical and Physical Properties

Names and Identifiers

    • 1,10-dimethoxy-6-methyl-5,6-dihydro-4H-dibenzo[de,g]quinoline-2,9-diol
    • 4H-Dibenzo(de,g)quinoline-2,9-diol, 5,6-dihydro-1,10-dimethoxy-6-methyl-
    • AKOS040763312
    • GHT
    • DTXSID00238644
    • 6V394O74ZF
    • DTXCID50161135
    • UNII-6V394O74ZF
    • 6a,7-Dehydroboldine
    • Q27265561
    • 4,16-dimethoxy-10-methyl-10-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1,3,5,7,9(17),13,15-heptaene-5,15-diol
    • 91599-23-4
    • Inchi: 1S/C19H19NO4/c1-20-5-4-10-7-15(22)19(24-3)18-12-9-16(23-2)14(21)8-11(12)6-13(20)17(10)18/h6-9,21-22H,4-5H2,1-3H3
    • InChI Key: XPRXRILREFALSL-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=CC2CCN(C)C3=CC4C=C(C(=CC=4C=1C3=2)OC)O)O

Computed Properties

  • Exact Mass: 325.131
  • Monoisotopic Mass: 325.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 461
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 62.2Ų

Experimental Properties

  • Density: 1.34
  • Boiling Point: 594.6°C at 760 mmHg
  • Flash Point: 313.4°C
  • Refractive Index: 1.71

1,10-dimethoxy-6-methyl-5,6-dihydro-4H-dibenzo[de,g]quinoline-2,9-diol Pricemore >>

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Additional information on 1,10-dimethoxy-6-methyl-5,6-dihydro-4H-dibenzo[de,g]quinoline-2,9-diol

Chemical Profile of 1,10-dimethoxy-6-methyl-5,6-dihydro-4H-dibenzo[de,g]quinoline-2,9-diol (CAS No. 91599-23-4)

1,10-dimethoxy-6-methyl-5,6-dihydro-4H-dibenzo[de,g]quinoline-2,9-diol, identified by its CAS number 91599-23-4, is a complex organic compound belonging to the dibenzoquinoline class. This molecule has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. The presence of multiple aromatic rings interconnected through a fused system, combined with functional groups such as methoxy and hydroxyl substituents, makes it a structurally intriguing candidate for further investigation.

The compound’s molecular framework consists of two benzene rings fused to a quinoline core, with additional modifications that enhance its chemical diversity. Specifically, the dimethoxy and methyl substituents at the 1 and 10 positions, respectively, contribute to its distinct electronic properties and reactivity. The dihydro substitution at the 5,6 position indicates a saturated ring system, which can influence both the conformational flexibility and the potential interactions with biological targets.

In recent years, there has been growing interest in heterocyclic compounds derived from dibenzoquinoline scaffolds due to their demonstrated pharmacological properties. These compounds have been explored for their potential roles in modulating various biological pathways, including those relevant to inflammation, neurodegeneration, and cancer. The 2,9-diol functionality in 1,10-dimethoxy-6-methyl-5,6-dihydro-4H-dibenzo[de,g]quinoline-2,9-diol suggests that it may exhibit significant hydrogen bonding capabilities, which could be exploited for designing molecules with enhanced binding affinity to protein targets.

Recent studies have highlighted the importance of structural optimization in enhancing the bioactivity of dibenzoquinoline derivatives. Researchers have employed computational methods to predict the binding modes of these compounds with target enzymes and receptors. For instance, virtual screening techniques have been used to identify analogs of 1,10-dimethoxy-6-methyl-5,6-dihydro-4H-dibenzo[de,g]quinoline-2,9-diol that may exhibit improved pharmacokinetic profiles or reduced toxicity. These efforts are part of a broader trend toward rational drug design, where structural insights guide the development of novel therapeutic agents.

The synthesis of 1,10-dimethoxy-6-methyl-5,6-dihydro-4H-dibenzo[de,g]quinoline-2,9-diol presents unique challenges due to its complex aromatic system. Multi-step synthetic routes often involve cyclization reactions and functional group transformations that require precise control over reaction conditions. Advances in synthetic methodologies have enabled more efficient production of these compounds, allowing for greater exploration of their biological potential. Techniques such as transition metal-catalyzed coupling reactions have been particularly useful in constructing the fused ring system characteristic of this class of molecules.

Beyond its synthetic interest, 1,10-dimethoxy-6-methyl-5,6-dihydro-4H-dibenzo[de,g]quinoline-2,9-diol has been investigated for its potential applications in medicinal chemistry. Preliminary pharmacological studies suggest that derivatives of this compound may possess anti-inflammatory or antioxidant properties. The hydroxyl groups at the 2 and 9 positions provide opportunities for further derivatization aimed at enhancing specific biological activities. For example, modifications such as sulfonamide or carboxylate groups could improve water solubility while maintaining or increasing target affinity.

The role of computational chemistry in understanding the behavior of complex molecules like 1,10-dimethoxy-6-methyl-5,6-dihydro-4H-dibenzo[de,g]quinoline-2,9-diol cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into how conformational changes and electronic distributions influence biological activity. These tools are particularly useful for predicting how different substituents affect binding interactions with macromolecular targets such as kinases or transcription factors.

In conclusion,1,10-Dimethoxy - 6 - Methyl - 5, 6-Dihydro - 4H-Dibenzo [de, g ] - Quinoline - 2, 9-Diol (CAS No . 91599 - 23 - 4) represents a structurally fascinating molecule with significant potential in pharmaceutical research . Its unique scaffold , combined with functional groups that enhance both reactivity and binding capabilities , makes it an attractive candidate for further exploration . As synthetic methods improve and computational tools become more sophisticated , the possibilities for developing novel derivatives with enhanced therapeutic profiles continue to expand . This compound exemplifies how detailed chemical investigation can lead to discoveries that may benefit human health in the future .

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